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Compound of Interest

Compound Name:
3-Phenyl-2,5-dihydrothiophene

1,1-dioxide

Cat. No.: B1348179 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of the Physical Properties of 3-Phenyl-2,5-dihydrothiophene
1,1-dioxide

Executive Summary
This technical guide addresses the physical properties of the compound 3-Phenyl-2,5-
dihydrothiophene 1,1-dioxide. An extensive search of scientific literature and chemical

databases reveals a significant scarcity of experimentally determined physical and spectral

data for this specific molecule. While basic identifiers such as molecular formula and weight are

established, critical experimental parameters including melting point, boiling point, and

solubility have not been reported in the available literature.

This document summarizes the limited information available for 3-Phenyl-2,5-
dihydrothiophene 1,1-dioxide and, for comparative context, provides a more detailed

overview of the well-characterized parent compound, 2,5-dihydrothiophene 1,1-dioxide

(commonly known as sulfolene). This information is intended to provide a foundational

understanding for researchers and professionals working with related chemical structures.

General Information on 3-Phenyl-2,5-
dihydrothiophene 1,1-dioxide
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Basic molecular information for 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide has been

identified from chemical supplier databases.

Property Value Source

Molecular Formula C₁₀H₁₀O₂S [1]

Molecular Weight 194.25 g/mol [1]

CAS Number 57465-40-4 [1]

No experimental data for the following physical properties of 3-Phenyl-2,5-dihydrothiophene
1,1-dioxide could be retrieved from the searched resources:

Melting Point

Boiling Point

Solubility

Density

Spectroscopic Data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry)

The lack of this information in public databases suggests that the compound is not widely

synthesized or characterized. Researchers requiring this data would likely need to perform

experimental determination following a synthesis of the compound.

Physical Properties of the Parent Compound: 2,5-
Dihydrothiophene 1,1-dioxide (Sulfolene)
Due to the absence of data for the phenyl-substituted derivative, the physical properties of the

parent compound, 2,5-dihydrothiophene 1,1-dioxide (sulfolene), are provided below for

reference. These values can serve as a baseline for estimating the properties of its derivatives.

Table of Physical Properties for 2,5-Dihydrothiophene 1,1-dioxide
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Property Value
Experimental
Conditions

Source

Melting Point 65-66 °C - [2]

Appearance White crystalline solid - [2]

Solubility
Soluble in water and

many organic solvents
- [2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-Phenyl-
2,5-dihydrothiophene 1,1-dioxide are not available as the data itself has not been published.

However, standard methodologies for determining these properties are well-established in the

field of chemistry.

A generalized workflow for the synthesis and characterization of a novel compound like 3-
Phenyl-2,5-dihydrothiophene 1,1-dioxide is presented below.
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Synthesis

Characterization

Data Analysis

Starting Materials

Chemical Reaction
(e.g., Sulfonylation of a phenyl-substituted diene)

Reaction Work-up
(Extraction, Washing)

Purification
(Crystallization, Chromatography)

Melting Point Determination NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structure Elucidation and
Physical Property Tabulation
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A generalized workflow for the synthesis and characterization of a chemical compound.

Signaling Pathways and Logical Relationships
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The conducted research did not identify any described signaling pathways or complex logical

relationships involving 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide that would necessitate

visualization.

Conclusion
There is a notable lack of publicly available, experimentally determined physical and spectral

data for 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide. Researchers and drug development

professionals interested in this specific compound should be prepared to undertake its

synthesis and subsequent characterization to determine its physical properties. The data for

the parent compound, 2,5-dihydrothiophene 1,1-dioxide (sulfolene), can be used as a

preliminary reference. Future work should focus on the synthesis and thorough characterization

of 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide to fill this data gap in the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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